Cas no 2171827-85-1 (5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidomethyl}furan-2-carboxylic acid)

• Product Name: 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidomethyl}furan-2-carboxylic acid
• CAS No: 2171827-85-1
• MF: C₂₆H₂₆N₂O₆
• MW: 462.494447231293
• CID: 6587732
• PubChem ID: 165534129
• Update Time: 2025-07-20

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidomethyl}furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidomethyl}furan-2-carboxylic acid
• EN300-1562904
• 5-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2-dimethylpropanamido]methyl}furan-2-carboxylic acid
• 2171827-85-1

• Inchi： 1S/C26H26N2O6/c1-26(2,24(31)28(3)14-16-12-13-22(34-16)23(29)30)27-25(32)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-13,21H,14-15H2,1-3H3,(H,27,32)(H,29,30)
• InChI Key： SGCQOVWCRXBOBE-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)C(N(C)CC1=CC=C(C(=O)O)O1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.17908655g/mol
• Monoisotopic Mass: 462.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 109Ų

Additional information on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidomethyl}furan-2-carboxylic acid

Research Brief on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidomethyl}furan-2-carboxylic acid (CAS: 2171827-85-1)

In recent years, the compound 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidomethyl}furan-2-carboxylic acid (CAS: 2171827-85-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan-carboxylic acid backbone and Fmoc-protected amino group, has shown promising applications in peptide synthesis, drug delivery systems, and targeted therapeutics. The following research brief provides an overview of the latest advancements and findings related to this compound, highlighting its potential in biomedical applications.

The primary focus of recent studies has been on the synthesis and functionalization of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidomethyl}furan-2-carboxylic acid. Researchers have developed optimized protocols for its preparation, ensuring high yield and purity. The compound's structural features, including the Fmoc group, make it particularly useful in solid-phase peptide synthesis (SPPS), where it serves as a versatile building block for the incorporation of furan-based motifs into peptide chains. Additionally, its carboxylic acid functionality allows for further derivatization, enabling the creation of novel conjugates with enhanced biological activity.

Recent investigations have also explored the compound's role in drug delivery systems. Due to its amphiphilic nature, 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidomethyl}furan-2-carboxylic acid has been utilized in the design of self-assembling nanoparticles and micelles. These nanostructures exhibit improved stability and controlled release properties, making them suitable for delivering hydrophobic drugs to specific target sites. Preliminary in vitro studies have demonstrated the compound's biocompatibility and low cytotoxicity, further supporting its potential in therapeutic applications.

Another area of interest is the compound's interaction with biological targets. Molecular docking studies have revealed that 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidomethyl}furan-2-carboxylic acid can bind to specific protein receptors, modulating their activity. This property has been leveraged in the development of enzyme inhibitors and receptor antagonists, with potential applications in treating diseases such as cancer and inflammatory disorders. Ongoing research aims to elucidate the precise mechanisms of these interactions and optimize the compound's efficacy.

In conclusion, 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidomethyl}furan-2-carboxylic acid (CAS: 2171827-85-1) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug delivery and targeted therapy, with ongoing studies continuing to uncover new possibilities. As research progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.